Cas no 917202-02-9 (3-{(tert-Butoxy)carbonyl(propan-2-yl)amino}propanoic Acid)

3-{(tert-Butoxy)carbonyl(propan-2-yl)amino}propanoic Acid is a protected amino acid derivative featuring a tert-butoxycarbonyl (Boc) group and an isopropylamino moiety. This compound is particularly valuable in peptide synthesis, where the Boc group serves as a temporary protecting group for amines, enabling selective deprotection under mild acidic conditions. The propanoic acid terminus allows for further functionalization or conjugation. Its stability under basic conditions and compatibility with standard coupling reagents make it a versatile intermediate in organic and medicinal chemistry. The isopropyl substitution enhances steric control, improving selectivity in multi-step syntheses. This reagent is suitable for applications requiring precise amine protection and controlled reactivity.

3-{(tert-Butoxy)carbonyl(propan-2-yl)amino}propanoic Acid structure

917202-02-9 structure

Product Name:3-{(tert-Butoxy)carbonyl(propan-2-yl)amino}propanoic Acid

CAS No:917202-02-9

MF:C₁₁H₂₁NO₄

MW:231.28874373436

CID:1969142

PubChem ID:15408230

Update Time:2025-06-08

3-{(tert-Butoxy)carbonyl(propan-2-yl)amino}propanoic Acid Chemical and Physical Properties

Names and Identifiers

- N-boc-3-isopropylamino-propionic Acid
- N-(tert-Butoxycarbonyl)-N-isopropyl-β-alanine
- N-(tert-butoxycarbonyl)-N-propan-2-yl-β-alanine
- β-Alanine<wbr>
- LogP
- 3-[Boc-(isopropyl)amino]propanoic Acid
- DB-214058
- 3-((tert-Butoxycarbonyl)(isopropyl)amino)propanoicacid
- G31119
- MFCD06761700
- 3-([(tert-Butoxy)carbonyl](propan-2-yl)amino)propanoic acid
- 3-((tert-Butoxycarbonyl)(isopropyl)amino)propanoic acid
- 3-{[(tert-butoxy)carbonyl](propan-2-yl)amino}propanoic acid
- SY078316
- AKOS010051259
- EN300-49672
- N-[(1,1-Dimethylethoxy)carbonyl]-N-(1-methylethyl)-I(2)-alanine
- Z594137742
- DTXSID201183697
- 3-[(2-methylpropan-2-yl)oxycarbonyl-propan-2-ylamino]propanoic acid
- 917202-02-9
- N-[(1,1-Dimethylethoxy)carbonyl]-N-(1-methylethyl)-beta-alanine
- SCHEMBL18285697
- 3-{(tert-Butoxy)carbonyl(propan-2-yl)amino}propanoic Acid
- MDL： MFCD06761700
- Inchi： 1S/C11H21NO4/c1-8(2)12(7-6-9(13)14)10(15)16-11(3,4)5/h8H,6-7H2,1-5H3,(H,13,14)
- InChI Key： KKIAMBQPKZBCIZ-UHFFFAOYSA-N
- SMILES： O(C(N(CCC(=O)O)C(C)C)=O)C(C)(C)C

Computed Properties

Exact Mass: 231.14705815Da
Monoisotopic Mass: 231.14705815Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 7
Complexity: 255
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 66.8Å²

Experimental Properties

Density: 1.071
Boiling Point: 332.2°C at 760 mmHg
Flash Point: 154.7°C
Refractive Index: 1.467

3-{(tert-Butoxy)carbonyl(propan-2-yl)amino}propanoic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B815328-50mg	3-{[(tert-Butoxy)carbonyl](propan-2-yl)amino}propanoic Acid	917202-02-9		50mg	45.00	2021-08-15
TRC	B815328-100mg	3-{[(tert-Butoxy)carbonyl](propan-2-yl)amino}propanoic Acid	917202-02-9		100mg	65.00	2021-08-15
TRC	B815328-500mg	3-{[(tert-Butoxy)carbonyl](propan-2-yl)amino}propanoic Acid	917202-02-9		500mg	$ 270.00	2023-04-18
TRC	B815328-250mg	3-{[(tert-Butoxy)carbonyl](propan-2-yl)amino}propanoic Acid	917202-02-9		250mg	$ 161.00	2023-04-18
TRC	B815328-1g	3-{[(tert-Butoxy)carbonyl](propan-2-yl)amino}propanoic Acid	917202-02-9		1g	$ 390.00	2022-06-06
TRC	B815328-1000mg	3-{[(tert-Butoxy)carbonyl](propan-2-yl)amino}propanoic Acid	917202-02-9		1g	$ 471.00	2023-04-18
Fluorochem	033868-1g	N-Boc-3-isopropylamino-propionic acid	917202-02-9	>98	1g	￡72.00	2022-03-01
Fluorochem	033868-5g	N-Boc-3-isopropylamino-propionic acid	917202-02-9	>98	5g	￡275.00	2022-03-01
Chemenu	CM314697-5g	3-((tert-Butoxycarbonyl)(isopropyl)amino)propanoic acid	917202-02-9	95%	5g	$726	2021-06-09
Enamine	EN300-49672-0.05g	3-{[(tert-butoxy)carbonyl](propan-2-yl)amino}propanoic acid	917202-02-9	95.0%	0.05g	$36.0	2025-02-20